Cas no 2192285-02-0 (tert-butyl N-[trans-6-(hydroxymethyl)tetrahydropyran-3-yl]carbamate)

• Product Name: tert-butyl N-[trans-6-(hydroxymethyl)tetrahydropyran-3-yl]carbamate
• CAS No: 2192285-02-0
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• MDL: MFCD31812866
• CID: 4778709
• PubChem ID: 10988099
• Update Time: 2026-02-27

tert-butyl N-[trans-6-(hydroxymethyl)tetrahydropyran-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1,5-Anhydro-2,3,4-trideoxy-2-[[(1,1-dimethylethoxy)carbonyl]amino]-D-erythrohexitol
• Tert-butyl N-[(3R,6S)-6-(hydroxymethyl)oxan-3-yl]carbamate
• tert-Butyl ((3R,6S)-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)carbamate
• tert-butyl [(3R,6S)-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl]carbamate
• SB11829
• (3R,6S)-3-(Boc-amino)oxan-6-methanol
• (3r,6s)-(6-hydroxymethyl-tetrahydro-pyran-3-yl)-carbamic acid tert-bu
• trans-(6-Hydroxymethyl-tetrahydro-pyran-3-yl)-carbamic acid tert-butyl ester
• tert-butyl N-[trans-6-(hydroxymethyl)tetrahydropyran-3-yl]carbamate
• SCHEMBL603315
• (3R,6S)-6-hydroxymethyl-tetrahydro-2H-pyran-3-yl carbamic acid tert-butyl ester
• D-erythro-Hexitol, 1,5-anhydro-2,3,4-trideoxy-2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• MFCD31812866
• LKBZAGUOZDYGKG-BDAKNGLRSA-N
• Rel-tert-Butyl ((3R,6S)-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)carbamate
• 603130-12-7
• AS-39364
• 1,5-Anhydro-2,3,4-trideoxy-2-[[(1,1-dimethylethoxy)carbonyl]amino]-D-erythro-hexitol
• MFCD27987051
• AKOS027250796
• 1,5-Anhydro-2-[(tert-butoxycarbonyl)amino]-2,3,4-trideoxy-D-erythro-hexitol
• DB-238165
• (3r,6s)-(6-hydroxymethyl-tetrahydro-pyran-3-yl)-carbamic acid tert-butyl ester
• 2192285-02-0
• E88214
• CS-0012701

• MDL： MFCD31812866
• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(14)12-8-4-5-9(6-13)15-7-8/h8-9,13H,4-7H2,1-3H3,(H,12,14)/t8-,9+/m1/s1
• InChI Key： LKBZAGUOZDYGKG-BDAKNGLRSA-N
• SMILES： O1C[C@@H](CC[C@H]1CO)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes